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Compound of Interest

Compound Name: tert-Butyl (3-iodophenyl)carbamate

Cat. No.: B119290 Get Quote

Technical Guide: tert-Butyl (3-
iodophenyl)carbamate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for tert-
Butyl (3-iodophenyl)carbamate, tailored for professionals in research and drug development.

The information is presented to ensure safe handling, storage, and use of this compound in a

laboratory setting.

Chemical and Physical Properties
tert-Butyl (3-iodophenyl)carbamate is an organic compound that serves as a versatile

intermediate in organic synthesis, particularly in the development of pharmaceutical agents. Its

structure, featuring a Boc-protected amine and an iodinated phenyl ring, makes it a useful

building block for introducing these moieties into more complex molecules.

Table 1: Physicochemical Data for tert-Butyl (3-iodophenyl)carbamate
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Property Value Source

CAS Number 143390-49-2 [1]

Molecular Formula C₁₁H₁₄INO₂ [1]

Molecular Weight 319.14 g/mol [2]

Appearance Solid [1]

Purity 97% [1]

InChI Key
MPCQRNOVFYBCTQ-

UHFFFAOYSA-N
[1]

Safety and Hazard Information
While specific toxicity data for tert-Butyl (3-iodophenyl)carbamate is limited, data for

structurally similar carbamate and iodo-compounds indicate potential hazards. Standard

laboratory precautions should be observed at all times.

Table 2: GHS Hazard Classification (Anticipated)

Hazard Class Category Hazard Statement

Acute Toxicity, Oral No data available Harmful if swallowed

Skin Corrosion/Irritation Category 2 Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A Causes serious eye irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3 May cause respiratory irritation

Hazardous to the Aquatic

Environment, Acute Hazard
No data available Very toxic to aquatic life

Note: This classification is based on data for similar compounds and should be used for

precautionary purposes.
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Personal Protective Equipment (PPE) and Handling
Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

[3]

Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]

Skin Protection: Wear nitrile or other chemical-resistant gloves. A lab coat is mandatory.[3]

Respiratory Protection: If handling outside of a fume hood or if dust is generated, use a

NIOSH-approved respirator.[3]

General Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the laboratory.[4]

Experimental Protocols for Hazard Assessment
The following are generalized methodologies based on OECD guidelines for assessing the

potential hazards of tert-Butyl (3-iodophenyl)carbamate.

Acute Dermal Irritation/Corrosion Test (Adapted from
OECD Guideline 404)

Principle: This test determines the potential of a substance to cause reversible inflammatory

changes to the skin.

Methodology:

A small area of skin on a test animal (typically a rabbit) is shaved.

A 0.5 g or 0.5 mL sample of the test substance is applied to the shaved area and covered

with a gauze patch.

The patch is removed after a 4-hour exposure period.

The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.
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Scoring of skin reactions is performed according to a standardized scale.

Acute Eye Irritation/Corrosion Test (Adapted from OECD
Guideline 405)

Principle: This test evaluates the potential of a substance to produce irritation or damage to

the eye.[5]

Methodology:

A single dose of the test substance (0.1 mL of liquid or 0.1 g of solid) is instilled into the

conjunctival sac of one eye of an experimental animal (typically a rabbit).[6] The other eye

serves as a control.[6]

The eyes are examined at 1, 24, 48, and 72 hours after application.[7]

Observations are made for lesions of the cornea, iris, and conjunctiva, and scored

according to a standardized scale.[6]

The reversibility of any observed effects is also assessed.[5][7]

Acute Oral Toxicity - Fixed Dose Procedure (Adapted
from OECD Guideline 420)

Principle: This method is used to identify a dose that causes evident toxicity but not mortality

to determine the acute oral toxicity of a substance.[8]

Methodology:

The test substance is administered orally to a group of animals (usually female rats as

they are often slightly more sensitive) at one of the fixed dose levels (5, 50, 300, and 2000

mg/kg body weight).[8]

Animals are observed for signs of toxicity and mortality for up to 14 days.[8]

The dose for a subsequent animal depends on the outcome of the previously dosed

animal.
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The test allows for classification of the substance into a GHS toxicity category.[9]

Workflows and Logical Relationships
Safe Handling and Disposal Workflow
The following diagram illustrates the general workflow for the safe handling and disposal of

tert-Butyl (3-iodophenyl)carbamate in a laboratory setting.

Safe Handling Spill Response

Waste Disposal
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Workflow for Safe Handling and Disposal

Synthesis Overview
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tert-Butyl (3-iodophenyl)carbamate is often synthesized as an intermediate for more complex

molecules. A general synthetic approach is outlined below.

3-Iodoaniline

Boc Protection Reaction

Di-tert-butyl dicarbonate (Boc)₂O
in an appropriate solvent (e.g., THF)

Workup and Purification
(e.g., Extraction, Chromatography)

tert-Butyl (3-iodophenyl)carbamate

Click to download full resolution via product page

General Synthesis of tert-Butyl (3-iodophenyl)carbamate

Conclusion
tert-Butyl (3-iodophenyl)carbamate is a valuable research chemical. Adherence to the safety

guidelines and handling procedures outlined in this document is crucial for minimizing risks in

the laboratory. Researchers should always consult the most current Safety Data Sheet (SDS)

provided by the supplier before use and follow all institutional and local regulations for chemical

handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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